Cas no 2229590-72-9 (1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine
• CAS No: 2229590-72-9
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 6221260
• PubChem ID: 165761988
• Update Time: 2025-11-01

1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine
• EN300-1793981
• 2229590-72-9

• Inchi： 1S/C11H12N4O2/c1-7-3-4-8(15(16)17)5-9(7)11-10(12)6-13-14(11)2/h3-6H,12H2,1-2H3
• InChI Key： AKEVFQKGSXBISO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=1)C1=C(C=NN1C)N)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.7Ų

Additional information on 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine

Introduction to 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine (CAS No. 2229590-72-9)

1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine, with the CAS number 2229590-72-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. The unique structural features of 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine make it a promising candidate for various therapeutic applications.

The chemical structure of 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a methyl group at the 1-position and a 2-methyl-5-nitrophenyl group at the 5-position. The presence of the nitro group in the phenyl ring imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of these structural features in modulating the pharmacological properties of pyrazole derivatives.

In terms of synthesis, 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine can be prepared through a multi-step process involving the reaction of 2-methyl-5-nitrobenzaldehyde with hydrazine hydrate to form the corresponding hydrazone, followed by cyclization with an appropriate methylating agent. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production in both research and industrial settings.

The biological activity of 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to reduce oxidative stress and protect against tissue damage in inflammatory conditions.

Beyond its anti-inflammatory properties, 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine has also demonstrated promising antiproliferative activity against cancer cells. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In the context of neurological disorders, 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine has shown potential as a neuroprotective agent. Preclinical studies have demonstrated its ability to reduce neuronal damage and improve cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its antioxidant properties and its ability to inhibit neuroinflammation.

The pharmacokinetic properties of 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These characteristics make it a promising candidate for further development as an oral medication.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-amine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. Phase II trials are planned to assess its effectiveness in treating specific conditions such as inflammatory diseases and cancer.

In conclusion, 1-methyl-5-(2-methyl-5-nitrophenyl)-1H-pyrazol-4-am ine (CAS No. 2229590 -7 2 -9) strong > represents a promising new addition to the arsenal of therapeutic compounds available for treating various diseases. Its unique chemical structure, combined with its diverse biological activities, makes it a valuable target for further research and development in medicinal chemistry and pharmaceutical science. p > article > response >